Cas no 112725-81-2 (1H-Imidazole,2-ethyl-1,5-dimethyl-)

• Product Name: 1H-Imidazole,2-ethyl-1,5-dimethyl-
• CAS No: 112725-81-2
• MF: C₇H₁₂N₂
• MW: 124.183581352234
• CID: 129885
• PubChem ID: 25232208
• Update Time: 2025-04-19

1H-Imidazole,2-ethyl-1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,2-ethyl-1,5-dimethyl-
• 1H-Imidazole,2-ethyl-1,5-dimethyl-(9CI)
• 2-ethyl-1,5-dimethylimidazole
• SCHEMBL320009
• 112725-81-2
• 2-Ethyl-1,5-dimethyl-1H-imidazole

• Inchi： 1S/C7H12N2/c1-4-7-8-5-6(2)9(7)3/h5H,4H2,1-3H3
• InChI Key： KACBWSJPLBIMGN-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=CN=C1CC

Computed Properties

• Exact Mass: 124.10016
• Monoisotopic Mass: 124.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 17.82